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Compound of Interest

2-(Chloromethyl)-1-
Compound Name:

methylpiperidine hydrochloride

cat. No.: B1280536

An In-depth Technical Guide to the Safety of 2-(Chloromethyl)-1-methylpiperidine
hydrochloride

This technical guide provides a comprehensive overview of the safety data for 2-
(Chloromethyl)-1-methylpiperidine hydrochloride, intended for researchers, scientists, and
professionals in drug development. The information is compiled from safety data sheets and
chemical databases to ensure a thorough understanding of the hazards and safe handling
procedures associated with this compound.

Chemical Identification and Properties

This section details the fundamental chemical identity and physical properties of 2-
(Chloromethyl)-1-methylpiperidine hydrochloride.
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Property

Value Source

Chemical Name

2-(Chloromethyl)-1-
methylpiperidine hydrochloride

Empirical Formula C7H1sCI2N
Molecular Weight 184.11 g/mol
CAS Number 10466-48-5
Appearance Solid

SMILES String

CICC1N(CCCC1)C.[HICI

INChl Key

AZZOFXGSQFRBCS-
UHFFFAOYSA-N

PubChem Substance ID

329776192

Hazard Identification and Classification

2-(Chloromethyl)-1-methylpiperidine hydrochloride is classified as a hazardous substance.

The following table summarizes its GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) classification.

Hazard

. Code Description Pictogram Signal Word
Classification
Acute Toxicity, Toxic if GHSO06 (Skull
H301 Danger
Oral swallowed and Crossbones)
o Causes serious
Eye Irritation H319

eye irritation

Data sourced from Sigma-Aldrich Safety Information.

First-Aid Measures
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In case of exposure to 2-(Chloromethyl)-1-methylpiperidine hydrochloride, imnmediate
medical attention is crucial. The following are recommended first-aid measures.

Exposure Route First-Aid Procedure

If swallowed, immediately call a POISON
Ingestion CENTER or doctor/physician.[1][2] Rinse mouth.
Do NOT induce vomiting.[1][3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) . L

do. Continue rinsing.[1][3] If eye irritation

persists, get medical advice/attention.

Immediately wash with water and soap and
Skin Contact rinse thoroughly.[1] If skin irritation occurs,

consult a doctor.

Move person into fresh air.[4] If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[4]

Handling and Storage

Proper handling and storage are essential to minimize the risks associated with this chemical.

Safe Handling

e Engineering Controls: Handle in a well-ventilated place.[4] Ensure eyewash stations and
safety showers are close to the workstation.[3]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.[4]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3][4]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are
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experienced.[3]

o General Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands
thoroughly after handling.[3]

Storage

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[4] Keep the container
tightly closed.[4]

e Incompatible Materials: Information on incompatible materials was not specified in the
provided search results.

o Storage Class: 6.1C - Combustible, acute toxic Cat. 3 / toxic compounds or compounds
which cause chronic effects.

Experimental Protocols

Detailed experimental protocols for toxicological and safety studies of 2-(Chloromethyl)-1-
methylpiperidine hydrochloride are not available in the provided search results. Safety Data
Sheets typically summarize the results of such studies rather than providing the detailed
methodologies.

Visualized Workflows

The following diagrams illustrate key logical workflows for handling and responding to incidents
involving 2-(Chloromethyl)-1-methylpiperidine hydrochloride.
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Chemical Handling

Y Y
Wear Appropriate PPE Use in a Well-Ventilated Area Practice Good Hygiene
(Gloves, Goggles, Lab Coat) (Fume Hood) (No eating/drinking, Wash hands)

Store Properly
(Cool, Dry, Tightly Closed)

Safe Use

Exposure Incident

Route of Exposure?
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Inhalation
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Provide Oxygen/Artificial Respiration if Needed

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. echemi.com [echemi.com]

 To cite this document: BenchChem. [2-(Chloromethyl)-1-methylpiperidine hydrochloride
safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280536#2-chloromethyl-1-methylpiperidine-
hydrochloride-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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